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Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 2-acetoxybenzoate, a
significant organic compound with applications in the pharmaceutical and fragrance industries.
The document detalils its chemical identity, including its CAS number and synonyms, and
presents a thorough summary of its physicochemical properties in a structured format. A
detailed experimental protocol for its synthesis via a two-step process involving Fischer
esterification and acetylation is provided. Furthermore, this guide elucidates the compound's
primary role as a prodrug of aspirin and salicylic acid, detailing its mechanism of action through
the inhibition of cyclooxygenase (COX) enzymes. This mechanism is visualized through a
signaling pathway diagram. A logical workflow for the synthesis and purification of Methyl 2-
acetoxybenzoate is also presented in a diagrammatic format.

Chemical Identity

o Chemical Name: Methyl 2-acetoxybenzoate
e CAS Number: 580-02-9[1]

e Molecular Formula: Ci1oH1004[1]

e Molecular Weight: 194.18 g/mol [2]
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Synonyms

Methyl 2-acetoxybenzoate is known by several other names in scientific literature and
commercial databases. These include:

Acetylsalicylic acid methyl ester[1][2]

e Aspirin methyl ester[1]

e Benzoic acid, 2-(acetyloxy)-, methyl ester[1]
o Methyl acetylsalicylate[1]

o Methyl o-Acetoxybenzoate[1]

e Methyl rhodin[1]

e Methylrhodine[1]

« NSC 403847[1]

Salicylic acid acetate, methyl ester[1]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 2-acetoxybenzoate is presented
in the table below for easy reference and comparison.
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Property Value Reference(s)
Physical State Colorless to pale yellow liquid [1]
Odor Pleasant, sweet [1]
Melting Point 51.5°C [3]
Boiling Point 136 °C [3]
Density 1.177 g/cm3 [2]

Soluble in organic solvents
Solubility (e.g., ethanol, ether); Limited [1]

solubility in water.

Flash Point 121.4°C [2]
Refractive Index 151 [2]
LogP 1.39850 [2]

Experimental Protocols
Synthesis of Methyl 2-acetoxybenzoate

The synthesis of Methyl 2-acetoxybenzoate can be achieved through a two-step process
starting from salicylic acid. The first step is the Fischer esterification of salicylic acid with
methanol to produce methyl salicylate. The second step involves the acetylation of the phenolic
hydroxyl group of methyl salicylate.

Step 1: Synthesis of Methyl Salicylate (Fischer Esterification)

This procedure is based on the well-established Fischer esterification of a carboxylic acid with
an alcohol in the presence of an acid catalyst.[4][5][6]

o Materials:
o Salicylic acid

o Methanol (excess)
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o Concentrated sulfuric acid (catalyst)

o Sodium bicarbonate solution (saturated)

o Anhydrous sodium sulfate

o Round-bottom flask

o Reflux condenser

o Separatory funnel

o Heating mantle

[e]

Magnetic stirrer and stir bar

e Procedure:

[¢]

In a round-bottom flask equipped with a magnetic stir bar, dissolve salicylic acid in an
excess of methanol.

o Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Maintain reflux for a period of 1-2 hours.

o After the reaction is complete, allow the mixture to cool to room temperature.
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water and a saturated solution of sodium
bicarbonate to neutralize the excess acid.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

o Filter to remove the drying agent, and remove the excess methanol under reduced
pressure to obtain crude methyl salicylate.

Step 2: Acetylation of Methyl Salicylate
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This step involves the acetylation of the phenolic hydroxyl group of the synthesized methyl
salicylate.

o Materials:

o

Methyl salicylate (from Step 1)

[¢]

Acetic anhydride

[¢]

Pyridine or a catalytic amount of sulfuric acid

Water

[e]

o

Round-bottom flask

[¢]

Magnetic stirrer and stir bar

e Procedure:

[e]

Place the crude methyl salicylate in a round-bottom flask with a magnetic stir bar.
o Add an equimolar amount of acetic anhydride to the flask.

o Add a catalytic amount of pyridine or a few drops of concentrated sulfuric acid.

o Stir the mixture at room temperature or with gentle heating for 1-2 hours.

o After the reaction is complete, slowly add water to the flask to quench the excess acetic
anhydride.

o Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
o Wash the organic layer with water and brine.
o Dry the organic layer over anhydrous sodium sulfate.

o Filter and concentrate the solution under reduced pressure to yield crude Methyl 2-
acetoxybenzoate.
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o The crude product can be further purified by distillation or chromatography.

Mechanism of Action and Signaling Pathway

Methyl 2-acetoxybenzoate serves as a prodrug for aspirin and subsequently salicylic acid.[2]
[7] Upon administration, it is hydrolyzed by esterases in the body to release these active
metabolites. The primary pharmacological effect is derived from the irreversible inhibition of
cyclooxygenase (COX) enzymes, COX-1 and COX-2, by aspirin.[3][9]

The inhibition of COX-1 in platelets prevents the formation of thromboxane A2, a potent platelet
aggregator and vasoconstrictor, leading to an antiplatelet effect.[8][10] The inhibition of COX-2
in inflamed tissues reduces the synthesis of prostaglandins, which are key mediators of
inflammation, pain, and fever.[8]
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Caption: Signaling pathway of Methyl 2-acetoxybenzoate as a prodrug.
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Experimental Workflow

The following diagram illustrates a logical workflow for the synthesis and purification of Methyl
2-acetoxybenzoate.
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Caption: Experimental workflow for the synthesis of Methyl 2-acetoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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